N-benzyl-N'-(2-methyl-1,3-benzothiazol-6-yl)-N-propylurea
Overview
Description
N-benzyl-N'-(2-methyl-1,3-benzothiazol-6-yl)-N-propylurea, also known as MBZP, is a chemical compound that has been extensively studied for its potential use in scientific research. MBZP is a benzodiazepine derivative that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a number of fields.
Mechanism of Action
The mechanism of action of N-benzyl-N'-(2-methyl-1,3-benzothiazol-6-yl)-N-propylurea is similar to that of other benzodiazepines, which act as positive allosteric modulators of the GABA-A receptor. N-benzyl-N'-(2-methyl-1,3-benzothiazol-6-yl)-N-propylurea enhances the binding of GABA to the receptor, leading to increased inhibitory neurotransmission and a decrease in neuronal excitability.
Biochemical and Physiological Effects:
N-benzyl-N'-(2-methyl-1,3-benzothiazol-6-yl)-N-propylurea has been shown to have a variety of biochemical and physiological effects, including sedative, anxiolytic, and anticonvulsant properties. It has also been shown to have muscle relaxant properties and to affect the cardiovascular system.
Advantages and Limitations for Lab Experiments
One advantage of using N-benzyl-N'-(2-methyl-1,3-benzothiazol-6-yl)-N-propylurea in laboratory experiments is its high affinity for the benzodiazepine receptor, which makes it a valuable tool for studying the mechanisms of action of benzodiazepines and related compounds. However, one limitation of using N-benzyl-N'-(2-methyl-1,3-benzothiazol-6-yl)-N-propylurea is that it has been shown to have a relatively short half-life, which may limit its usefulness in certain experiments.
Future Directions
There are a number of future directions for research on N-benzyl-N'-(2-methyl-1,3-benzothiazol-6-yl)-N-propylurea and related compounds. One area of interest is the development of novel benzodiazepine derivatives with improved pharmacokinetic properties and selectivity for specific subtypes of the GABA-A receptor. Another area of interest is the use of N-benzyl-N'-(2-methyl-1,3-benzothiazol-6-yl)-N-propylurea and related compounds as potential therapeutics for a variety of neurological and psychiatric disorders, including anxiety, insomnia, and epilepsy.
Scientific Research Applications
N-benzyl-N'-(2-methyl-1,3-benzothiazol-6-yl)-N-propylurea has been used in a number of scientific research applications, including as a tool for studying the mechanisms of action of benzodiazepines and related compounds. It has been shown to have a high affinity for the benzodiazepine receptor and to enhance the binding of GABA to the receptor, leading to increased inhibitory neurotransmission.
properties
IUPAC Name |
1-benzyl-3-(2-methyl-1,3-benzothiazol-6-yl)-1-propylurea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3OS/c1-3-11-22(13-15-7-5-4-6-8-15)19(23)21-16-9-10-17-18(12-16)24-14(2)20-17/h4-10,12H,3,11,13H2,1-2H3,(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KDLSRGYUEHAHLS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(CC1=CC=CC=C1)C(=O)NC2=CC3=C(C=C2)N=C(S3)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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